Cas no 1935013-25-4 (1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-carbaldehyde
• CAS No: 1935013-25-4
• MF: C₇H₁₁FO₂
• MW: 146.159446001053
• CID: 5745747
• PubChem ID: 130646215
• Update Time: 2025-08-04

1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1622259
• 1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-carbaldehyde
• 1935013-25-4
• Cyclopropanecarboxaldehyde, 1-(3-fluoro-2-hydroxypropyl)-

• Inchi： 1S/C7H11FO2/c8-4-6(10)3-7(5-9)1-2-7/h5-6,10H,1-4H2
• InChI Key： VHPRGUPZZAXIPG-UHFFFAOYSA-N
• SMILES： FCC(CC1(C=O)CC1)O

Computed Properties

• Exact Mass: 146.07430775g/mol
• Monoisotopic Mass: 146.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 235.7±10.0 °C(Predicted)
• pka: 13.91±0.20(Predicted)

Additional information on 1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-carbaldehyde (CAS No. 1935013-25-4)

1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-carbaldehyde (CAS No. 1935013-25-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and fine chemical synthesis. This compound features a unique molecular structure combining a cyclopropane ring with a fluoro-hydroxypropyl side chain and an aldehyde functional group. Its structural complexity and functional diversity make it a valuable intermediate for the synthesis of more complex molecules.

The presence of both fluorine and hydroxyl groups in the molecule enhances its reactivity and potential applications. Fluorinated compounds, such as 1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-carbaldehyde, are particularly sought after in drug discovery due to their ability to improve metabolic stability, bioavailability, and binding affinity to target proteins. Researchers are increasingly exploring fluorinated aldehydes like this compound for their role in designing novel enzyme inhibitors and receptor modulators.

In the agrochemical sector, 1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-carbaldehyde is being investigated as a potential building block for the development of next-generation pesticides and herbicides. The cyclopropane moiety is known to confer unique steric and electronic properties, which can enhance the efficacy of agrochemicals. Additionally, the aldehyde group provides a versatile handle for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

The synthesis of 1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-carbaldehyde typically involves multi-step organic reactions, including cyclopropanation, fluorination, and oxidation steps. Recent advancements in green chemistry have prompted researchers to explore more sustainable and efficient synthetic routes for this compound. Catalytic methods, such as asymmetric catalysis and flow chemistry, are being employed to reduce waste and improve yields, aligning with the growing demand for environmentally friendly chemical processes.

From a commercial perspective, the demand for 1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-carbaldehyde is expected to rise due to its expanding applications in life sciences and material science. Pharmaceutical companies are particularly interested in this compound for its potential to serve as a key intermediate in the synthesis of small-molecule drugs targeting various diseases. Its unique structural features also make it a candidate for the development of functional materials, such as liquid crystals and polymers with specific optical or electronic properties.

Safety and handling of 1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-carbaldehyde require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most regulatory frameworks, its aldehyde functionality warrants careful handling to avoid irritation or sensitization. Researchers and manufacturers are advised to consult the latest safety data sheets (SDS) and adhere to best practices for chemical storage and disposal.

In conclusion, 1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-carbaldehyde (CAS No. 1935013-25-4) represents a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique combination of functional groups and structural motifs positions it as a key player in the development of innovative chemical solutions. As research continues to uncover new uses for this compound, its significance in the chemical industry is poised to grow even further.